Cas no 1216772-15-4 (Methyl 4-(2-aminopyridin-3-yl)benzoate)

• Product Name: Methyl 4-(2-aminopyridin-3-yl)benzoate
• CAS No: 1216772-15-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4578466
• Update Time: 2025-07-22

Methyl 4-(2-aminopyridin-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(2-aminopyridin-3-yl)benzoate

• Inchi： 1S/C13H12N2O2/c1-17-13(16)10-6-4-9(5-7-10)11-3-2-8-15-12(11)14/h2-8H,1H3,(H2,14,15)
• InChI Key： QHKHJYWKBPPHJH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C1=CC=CN=C1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-(2-aminopyridin-3-yl)benzoate

Methyl 4-(2-aminopyridin-3-yl)benzoate (CAS No. 1216772-15-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 4-(2-aminopyridin-3-yl)benzoate, identified by its unique chemical identifier CAS No. 1216772-15-4, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its benzoate ester group linked to a pyridine ring with an amino substituent, has garnered attention due to its structural and functional versatility. The combination of these moieties makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The structural framework of Methyl 4-(2-aminopyridin-3-yl)benzoate consists of a benzoic acid derivative where the carboxyl group is esterified with a methyl group, enhancing its solubility and bioavailability. The presence of the pyridine ring with an amino group at the 2-position introduces basicity and potential interactions with biological targets, such as enzymes and receptors. This dual functionality has been exploited in the design of molecules that can modulate biological pathways, making it a valuable scaffold for drug discovery efforts.

In recent years, the compound has been studied for its potential applications in medicinal chemistry. The benzoate moiety is well-known for its role in various pharmacological contexts, often serving as a pharmacophore in drug molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The pyridine ring, on the other hand, is frequently incorporated into active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and participate in metal coordination interactions.

One of the most compelling aspects of Methyl 4-(2-aminopyridin-3-yl)benzoate is its utility as a building block for more complex molecules. Chemists have leveraged this compound to synthesize derivatives that exhibit enhanced biological activity. For instance, modifications at the amino group or the ester moiety can lead to compounds with improved potency, selectivity, or metabolic stability. These derivatives have been explored in preclinical studies for their potential therapeutic effects in various diseases.

Recent research has highlighted the role of Methyl 4-(2-aminopyridin-3-yl)benzoate in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that specifically interact with kinase domains, researchers aim to develop drugs that can modulate these pathways effectively. The structural features of Methyl 4-(2-aminopyridin-3-yl)benzoate make it an attractive candidate for such applications, as it can be engineered to fit into the active sites of kinases and disrupt their function.

Another area where this compound has shown promise is in the field of neurobiology. The pyridine ring and amino group can interact with neurotransmitter receptors and transporters, making Methyl 4-(2-aminopyridin-3-yl)benzoate a potential lead compound for drugs targeting neurological disorders. Studies have suggested that derivatives of this molecule may have therapeutic effects in conditions such as Alzheimer's disease, Parkinson's disease, and depression by modulating neurotransmitter levels or receptor activity.

The synthesis of Methyl 4-(2-aminopyridin-3-yl)benzoate involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps typically include condensation reactions between appropriately substituted benzoic acids and pyridine derivatives, followed by esterification to introduce the methyl group. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In terms of pharmacokinetic properties, Methyl 4-(2-aminopyridin-3-yl)benzoate exhibits characteristics that make it suitable for oral administration. Its moderate solubility in water and lipids allows for good absorption across biological membranes, while its stability under physiological conditions ensures prolonged circulation within the body. These properties are critical for developing drugs that require multiple daily dosing or have long half-lives.

The safety profile of Methyl 4-(2-aminopyridin-3-yl)benzoate has been evaluated through various toxicological studies conducted both in vitro and in vivo. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, further studies are necessary to fully understand its long-term safety profile and potential interactions with other drugs or biological systems.

As research continues to evolve, new applications for Methyl 4-(2-aminopyridin-3-ylenes)-benzotic acid will undoubtedly emerge. The flexibility inherent in its molecular structure allows chemists to modify various functional groups without compromising its core properties. This adaptability makes it an invaluable tool for exploring new chemical spaces and discovering innovative solutions to complex biological challenges.

In conclusion, Methyl 4-(2-amino-pyridinyl)-benzotic acid (CAS No. 1216772- 15 -4) represents a significant advancement in chemical pharmaceutical research. Its unique structural features offer numerous opportunities for developing novel therapeutic agents across various disease areas. As our understanding of biological systems grows more sophisticated, so too will our ability to harness compounds like this one to improve human health.